Cas no 58976-46-8 (Somatostatin (sheep),8-D-tryptophan-)

Somatostatin (sheep),8-D-tryptophan- structure
58976-46-8 structure
Product Name:Somatostatin (sheep),8-D-tryptophan-
CAS No:58976-46-8
MF:C76H104N18O19S2
MW:1637.8781747818
MDL:MFCD18633547
CID:368807
PubChem ID:16130982
Update Time:2025-04-19

Somatostatin (sheep),8-D-tryptophan- Chemical and Physical Properties

Names and Identifiers

    • Somatostatin (sheep),8-D-tryptophan-
    • (D-Trp?)-Somatostatin-14
    • (D-Trp8)-Somatostatin-14
    • [D- TRP8 ]-SOMATOSTATIN
    • [D-Trp8]-SRIF
    • < D-Ser2,Leu5,Thr6> en
    • cyclo(3-14)H-Ala-Gly-Cys-Lys-Asn-Phe-Phe-D-Trp-Lys-Thr-Phe-Thr-Ser-Cys-OH
    • Dstle
    • L-tyrosyl-D-serylglycyl-L-phenylalanyl-L-leucyl-L-threonine
    • M.W. 686.90 C33H46N6O10
    • TYR-D-SER-GLY-PHE-LEU-THR
    • CHEMBL1823873
    • SOMATOSTATIN (SHEEP), 8-D-TRYPTOPHAN-
    • (D-TRYPTOPHAN8)SOMATOSTATIN
    • NCGC00167309-01
    • 58976-46-8
    • 8-D-tryptophan-somatostatin
    • BDBM82547
    • SRIF-D-Trp8
    • Q27285185
    • MDL: MFCD18633547
    • Inchi: 1S/C76H104N18O19S2/c1-41(79)64(100)82-37-61(99)83-58-39-114-115-40-59(76(112)113)92-72(108)57(38-95)91-75(111)63(43(3)97)94-71(107)54(33-46-23-11-6-12-24-46)90-74(110)62(42(2)96)93-66(102)51(28-16-18-30-78)84-69(105)55(34-47-36-81-49-26-14-13-25-48(47)49)88-68(104)53(32-45-21-9-5-10-22-45)86-67(103)52(31-44-19-7-4-8-20-44)87-70(106)56(35-60(80)98)89-65(101)50(85-73(58)109)27-15-17-29-77/h4-14,19-26,36,41-43,50-59,62-63,81,95-97H,15-18,27-35,37-40,77-79H2,1-3H3,(H2,80,98)(H,82,100)(H,83,99)(H,84,105)(H,85,109)(H,86,103)(H,87,106)(H,88,104)(H,89,101)(H,90,110)(H,91,111)(H,92,108)(H,93,102)(H,94,107)(H,112,113)/t41-,42+,43+,50-,51-,52-,53-,54-,55+,56-,57-,58-,59-,62-,63-/m0/s1
    • InChI Key: NHXLMOGPVYXJNR-ZPHDWPCDSA-N
    • SMILES: S1C[C@@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CS1)=O)CO)=O)[C@@H](C)O)=O)CC1C=CC=CC=1)=O)[C@@H](C)O)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O)=O)=O)=O)CCCCN)=O)NC(CNC([C@H](C)N)=O)=O

Computed Properties

  • Exact Mass: 1636.717
  • Monoisotopic Mass: 1636.717
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 22
  • Hydrogen Bond Acceptor Count: 37
  • Heavy Atom Count: 115
  • Rotatable Bond Count: 28
  • Complexity: 3240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 15
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 664A^2
  • XLogP3: -3.1

Experimental Properties

  • Density: 1.43 g/cm3
  • Boiling Point: 1970.9 ºC at 760 mmHg
  • Flash Point: 1145.7 ºC
  • Refractive Index: 1.669
  • PSA: 663.83000
  • LogP: 2.28620

Somatostatin (sheep),8-D-tryptophan- Security Information

  • WGK Germany:3

Somatostatin (sheep),8-D-tryptophan- Pricemore >>

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